Cas no 1226488-14-7 ((2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1226488-14-7
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 6511824
• Update Time: 2025-10-16

(2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-[3-(methanesulfonamido)phenyl]-3-thiophen-2-ylprop-2-enamide

• Inchi： 1S/C14H14N2O3S2/c1-21(18,19)16-12-5-2-4-11(10-12)15-14(17)8-7-13-6-3-9-20-13/h2-10,16H,1H3,(H,15,17)/b8-7+
• InChI Key： DUNJNRCSYRMWPF-BQYQJAHWSA-N
• SMILES： C(NC1=CC=CC(NS(C)(=O)=O)=C1)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide

(2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1226488-14-7)

(2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1226488-14-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as thiophene derivatives. Its unique structure and functional groups make it a valuable candidate for various biological and therapeutic applications.

The molecular structure of (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide consists of a thiophene ring, a methanesulfonamide group, and an amide linkage. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for study in both academic and industrial settings.

Recent research findings have highlighted the potential of (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the pharmacological activities of (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it demonstrated potent antioxidant activity by scavenging free radicals and reducing oxidative damage in cellular models.

The mechanism of action of (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that plays a crucial role in cellular defense against oxidative stress. By upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), Nrf2 activation can protect cells from oxidative damage.

Another potential mechanism involves the inhibition of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. NF-κB activation leads to the transcription of pro-inflammatory genes, and its inhibition can reduce inflammation and associated tissue damage. Studies have shown that (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide can inhibit NF-κB activation by blocking the phosphorylation and degradation of IκBα, an inhibitor protein that normally keeps NF-κB sequestered in the cytoplasm.

Beyond its anti-inflammatory and antioxidant properties, (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide has also shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. In a study published in *Cancer Letters*, researchers found that the compound induced apoptosis in human colon cancer cells by activating caspase-dependent pathways.

The safety profile of (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide is another important aspect to consider. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully evaluate its safety in humans.

In conclusion, (2E)-N-(3-methanesulfonamidophenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1226488-14-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.